2-Ethyl-5-methylpyrazine
2-Ethyl-5-methylpyrazine
2-ethyl-5-methylpyrazine is a member of the class of pyrazines that is pyrazine with an ethyl group at position 2 and a methyl group at position 5 or vice versa. Found in tea, soybean paste, chocolate and sesame seed oil. It has a role as a flavouring agent and a Maillard reaction product. It is a member of pyrazines and a volatile organic compound.
2-Ethyl-5-methylpyrazine, 9ci, 8ci, also known as 2, 5-methylethylpyrazine or fema 3154, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-5-methylpyrazine, 9ci, 8CI is primarily located in the cytoplasm. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is a sweet, bean, and coffee tasting compound that can be found in a number of food items such as nuts, cocoa and cocoa products, potato, and coffee and coffee products. This makes 2-ethyl-5-methylpyrazine, 9ci, 8CI a potential biomarker for the consumption of these food products.
2-Ethyl-5-methylpyrazine, 9ci, 8ci, also known as 2, 5-methylethylpyrazine or fema 3154, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-5-methylpyrazine, 9ci, 8CI is primarily located in the cytoplasm. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is a sweet, bean, and coffee tasting compound that can be found in a number of food items such as nuts, cocoa and cocoa products, potato, and coffee and coffee products. This makes 2-ethyl-5-methylpyrazine, 9ci, 8CI a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
13360-64-0
VCID:
VC21005420
InChI:
InChI=1S/C7H10N2/c1-3-7-5-8-6(2)4-9-7/h4-5H,3H2,1-2H3
SMILES:
CCC1=NC=C(N=C1)C
Molecular Formula:
C7H10N2
Molecular Weight:
122.17 g/mol
2-Ethyl-5-methylpyrazine
CAS No.: 13360-64-0
Cat. No.: VC21005420
Molecular Formula: C7H10N2
Molecular Weight: 122.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-ethyl-5-methylpyrazine is a member of the class of pyrazines that is pyrazine with an ethyl group at position 2 and a methyl group at position 5 or vice versa. Found in tea, soybean paste, chocolate and sesame seed oil. It has a role as a flavouring agent and a Maillard reaction product. It is a member of pyrazines and a volatile organic compound. 2-Ethyl-5-methylpyrazine, 9ci, 8ci, also known as 2, 5-methylethylpyrazine or fema 3154, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-5-methylpyrazine, 9ci, 8CI is primarily located in the cytoplasm. 2-Ethyl-5-methylpyrazine, 9ci, 8ci is a sweet, bean, and coffee tasting compound that can be found in a number of food items such as nuts, cocoa and cocoa products, potato, and coffee and coffee products. This makes 2-ethyl-5-methylpyrazine, 9ci, 8CI a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 13360-64-0 |
| Molecular Formula | C7H10N2 |
| Molecular Weight | 122.17 g/mol |
| IUPAC Name | 2-ethyl-5-methylpyrazine |
| Standard InChI | InChI=1S/C7H10N2/c1-3-7-5-8-6(2)4-9-7/h4-5H,3H2,1-2H3 |
| Standard InChI Key | OXCKCFJIKRGXMM-UHFFFAOYSA-N |
| SMILES | CCC1=NC=C(N=C1)C |
| Canonical SMILES | CCC1=NC=C(N=C1)C |
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